Cas no 81705-04-6 (2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro-)

2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro- structure
81705-04-6 structure
Product Name:2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro-
CAS No:81705-04-6
MF:C14H17ClN2O2S
MW:312.814981222153
CID:726888
Update Time:2024-02-04

2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro- Chemical and Physical Properties

Names and Identifiers

    • 2-Naphthalenesulfonamide,N-(4-aminobutyl)-5-chloro-
    • N-(4-aminobutyl)-5-chloro-2-naphthalenesulfonamide
    • 2-Naphthalenesulfonamide, N-(4-aminobutyl)-5-chloro-
    • N-(4-aminobutyl)-5-chloronaphthalene-2-sulfonamide
    • Ethyl 4-phenyl-2-(2-(piperidin-1-yl)acetamido)thiophene-3-carboxylate
    • Inchi: 1S/C14H17ClN2O2S/c15-14-5-3-4-11-10-12(6-7-13(11)14)20(18,19)17-9-2-1-8-16/h3-7,10,17H,1-2,8-9,16H2
    • InChI Key: JJQKICOADUKSNS-UHFFFAOYSA-N
    • SMILES: C1=C2C(C(Cl)=CC=C2)=CC=C1S(NCCCCN)(=O)=O

Computed Properties

  • Exact Mass: 312.069926
  • Monoisotopic Mass: 312.069926
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 80.6

Experimental Properties

  • Density: 1.307
  • Boiling Point: 501.5°C at 760 mmHg
  • Flash Point: 257.1°C
  • Refractive Index: 1.617
  • pka: 11.14±0.50(Predicted)
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